Cas no 43022-36-2 (Benzaldehyde, 2,3,5,6-tetramethyl-4-(methyl-d)-)

• Product Name: Benzaldehyde, 2,3,5,6-tetramethyl-4-(methyl-d)-
• CAS No: 43022-36-2
• MF: C₁₂H₁₆O
• MW: 176.254728674889
• CID: 2638179
• PubChem ID: 142647
• Update Time: 2024-03-01

Benzaldehyde, 2,3,5,6-tetramethyl-4-(methyl-d)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2,3,5,6-tetramethyl-4-(methyl-d)-

• Inchi： 1S/C12H16O/c1-7-8(2)10(4)12(6-13)11(5)9(7)3/h6H,1-5H3/i1H
• InChI Key： RWOZGGOKRKSHKN-GXEIOEIKSA-N
• SMILES： O=CC1C(C)=C(C)C(C[1H])=C(C)C=1C

Computed Properties

• Exact Mass: 176.12
• Monoisotopic Mass: 176.12
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 3.2

Experimental Properties

• Density: 0.965
• Refractive Index: 1.538

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives